Cas no 939986-68-2 (1-(pyridin-2-yl)piperidin-3-ol)

• Product Name: 1-(pyridin-2-yl)piperidin-3-ol
• CAS No: 939986-68-2
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 1982666
• PubChem ID: 22308694
• Update Time: 2025-05-24

1-(pyridin-2-yl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-pyridin-2-ylpiperidin-3-ol
• 3,4,5,6-Tetrahydro-2H-[1,2']bipyridinyl-3-ol
• 1-(2-pyridyl)piperidin-3-ol
• SBB074919
• AK-52854
• KB-28045
• 1-(pyridin-2-yl)piperidin-3-ol
• 939986-68-2
• DB-261891
• G28256
• Z31246477
• 1-(pyridin-2-yl)piperidi n-3-ol
• DTXSID50624533
• AKOS008923771
• EN300-1719327
• 3,4,5,6-Tetrahydro-2H-[1,2']bipyridinyl-3-ol, 98+% C10H14N2O, MW: 178.23
• SB41492
• 3,4,5,6-Tetrahydro-2H-[1,2]bipyridinyl-3-ol

• MDL： MFCD09607809
• Inchi： 1S/C10H14N2O/c13-9-4-3-7-12(8-9)10-5-1-2-6-11-10/h1-2,5-6,9,13H,3-4,7-8H2
• InChI Key： MWCHBDDDUIMMLF-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=CC=CN=2)CCC1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Density: 1.173

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(pyridin-2-yl)piperidin-3-ol

1-(Pyridin-2-Yl)Piperidin-3-Ol: A Comprehensive Overview

1-(Pyridin-2-Yl)Piperidin-3-Ol, also known by its CAS Registry Number CAS No. 939986-68-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure combining a pyridine ring and a piperidine moiety, has garnered attention due to its potential applications in drug discovery and chemical synthesis. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers exploring novel therapeutic agents.

The structural elucidation of 1-(Pyridin-2-Yl)Piperidin-3-Ol reveals a fascinating interplay between aromaticity and cyclic amine functionalities. The pyridine ring, a six-membered aromatic structure with one nitrogen atom, contributes to the compound's electronic properties, while the piperidine ring introduces flexibility and hydrogen bonding capabilities. This combination makes the molecule versatile in terms of reactivity and bioavailability. Researchers have employed advanced spectroscopic techniques, including NMR and X-ray crystallography, to confirm the molecular geometry and stereochemistry of this compound.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 939986-68-2. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the regiochemistry of the product. This method has been optimized to achieve high yields and excellent purity, making it suitable for large-scale production. Additionally, green chemistry principles have been incorporated into the synthesis process, reducing environmental impact while maintaining product quality.

The pharmacological profile of 1-(Pyridin-2-Yl)Piperidin-3-Ol has been extensively studied in vitro and in vivo models. Preclinical data indicate that this compound exhibits potent activity against several disease targets, including inflammatory pathways and neurodegenerative disorders. For instance, studies published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry have demonstrated its ability to modulate key enzymes involved in inflammation, suggesting its potential as an anti-inflammatory agent.

Beyond its pharmacological applications, CAS No. 939986-68-2 has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and sensor development. For example, researchers have exploited its coordination properties to create highly sensitive sensors for detecting heavy metal ions in aqueous solutions. This dual functionality underscores the compound's versatility across multiple disciplines.

In terms of safety and handling, 1-(Pyridin-2-Yl)Piperidin-3-Ol is generally considered non-hazardous under normal conditions. However, standard laboratory precautions should be taken when working with this compound to ensure optimal safety practices. Storage recommendations include keeping the compound in a cool, dry place away from direct sunlight to maintain stability.

In conclusion, CAS No. 939986-68-2, or 1-(Pyridin-2-Yl)Piperidin-3-Ol, represents a promising molecule with diverse applications across chemistry and pharmacology. Its unique structure, efficient synthesis methods, and compelling biological activity make it a valuable addition to the arsenal of modern chemical compounds. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.